Cas no 926641-27-2 (Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate)

Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate structure
926641-27-2 structure
Product Name:Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate
CAS No:926641-27-2
MF:C22H27ClN2O4
MW:418.913785219193
CID:2157780
Update Time:2023-08-05

Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, n-[(1r)-1-(3-chlorophenyl)-2-[[(1r)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]-, 1,1-dimethylethyl ester
    • CarbaMic acid,N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-Methoxyphenyl)ethyl]aMino]-2-oxoethyl]-,1,1-diMethylethyl ester
    • Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate
    • InChI Key: YPDJYHHMLFUEEX-AUUYWEPGSA-N
    • SMILES: ClC1=CC=CC(=C1)[C@H](C(N[C@H](C)C1C=CC(=CC=1)OC)=O)NC(=O)OC(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 8
  • Complexity: 543
  • Topological Polar Surface Area: 76.7

Tert-butyl N-[(1R)-1-(3-chlorophenyl)-2-[[(1R)-1-(4-methoxyphenyl)ethyl]amino]-2-oxoethyl]carbamate Related Literature

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